Cas no 1251337-76-4 (N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine)

• Product Name: N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine
• CAS No: 1251337-76-4
• MF: C₁₁H₁₉N
• MW: 165.27526307106
• CID: 5207023
• PubChem ID: 61308953
• Update Time: 2026-03-06

N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine Chemical and Physical Properties

Names and Identifiers

• N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine
• CID 61308953

• Inchi： 1S/C11H19N/c1-2-8(1)7-12-11-6-9-3-4-10(11)5-9/h8-12H,1-7H2
• InChI Key： BZCQJDPNJZEZBK-UHFFFAOYSA-N
• SMILES： N(CC1CC1)C1CC2CCC1C2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 174
• XLogP3: 2.3
• Topological Polar Surface Area: 12

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Bicyclic monoterpenoids
• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Prenol lipids Monoterpenoids Bicyclic monoterpenoids

Additional information on N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine

N-(Cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine: A Comprehensive Overview

N-(Cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine (CAS No. 1251337-76-4) is a unique and structurally complex compound that has garnered significant attention in the fields of organic chemistry, medicinal chemistry, and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of norbornane, a bicyclic system with a seven-membered ring and a cyclopropylmethyl substituent attached to the amine group. The intricate structure of this compound offers a range of potential applications in drug discovery and development.

The structural complexity of N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine makes it an interesting target for synthetic chemists and medicinal chemists alike. The bicyclic system provides rigidity and conformational constraints that can influence the compound's biological activity and pharmacokinetic properties. Additionally, the cyclopropylmethyl substituent introduces unique steric and electronic effects that can modulate the compound's interactions with biological targets.

Recent research studies have explored the potential of N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine as a lead compound for various therapeutic applications. One notable area of interest is its potential as a modulator of G protein-coupled receptors (GPCRs), which are key targets for many drugs used in treating neurological disorders, cardiovascular diseases, and metabolic conditions. Studies have shown that this compound can exhibit selective binding to specific GPCRs, making it a promising candidate for further optimization and development.

In the realm of medicinal chemistry, N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine has been investigated for its ability to modulate ion channels and transporters. Ion channels play crucial roles in cellular signaling and are implicated in various diseases, including epilepsy, arrhythmias, and pain disorders. Research has demonstrated that this compound can influence the activity of certain ion channels, suggesting its potential as a therapeutic agent for these conditions.

Another area of focus has been the pharmacokinetic properties of N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is essential for its development as a drug candidate. Preclinical studies have shown that this compound exhibits favorable ADME properties, including good oral bioavailability and low toxicity, which are important considerations for drug development.

The synthetic accessibility of N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine is another factor that contributes to its appeal as a research tool and potential drug candidate. Various synthetic routes have been developed to access this compound efficiently, allowing researchers to explore its structure-activity relationships (SAR) and optimize its properties for specific therapeutic applications.

In addition to its potential therapeutic applications, N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine has also been studied for its biological activities in vitro and in vivo. For example, it has been shown to exhibit anti-inflammatory properties by modulating the activity of pro-inflammatory cytokines and enzymes. This makes it an interesting candidate for the treatment of inflammatory diseases such as arthritis and inflammatory bowel disease (IBD).

The mechanism of action of N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine is not yet fully understood but is believed to involve multiple pathways. Some studies suggest that it may act by modulating intracellular signaling cascades or by directly interacting with specific protein targets. Further research is needed to elucidate the precise mechanisms by which this compound exerts its biological effects.

Despite its promising potential, there are still several challenges associated with the development of N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine as a therapeutic agent. These include optimizing its pharmacological properties, ensuring safety and efficacy in clinical trials, and addressing any potential side effects or toxicities that may arise during long-term use.

In conclusion, N-(cyclopropylmethyl)bicyclo[2.2.1]heptan-2-amine (CAS No. 1251337-76-4) is a multifaceted compound with significant potential in various areas of research and development within the pharmaceutical industry. Its unique structural features, favorable pharmacokinetic properties, and diverse biological activities make it an attractive target for further investigation and optimization as a lead compound for drug discovery.